3-bromo-N-methanesulfonylbenzamide
Overview
Description
3-bromo-N-methanesulfonylbenzamide is a chemical compound with the molecular formula C8H8BrNO3S and a molecular weight of 278.12 . It has gained significant attention in scientific research due to its potential applications in various fields.
Physical And Chemical Properties Analysis
The density of 3-bromo-N-methanesulfonylbenzamide is predicted to be 1.665±0.06 g/cm3, and its pKa is predicted to be 3.57±0.40 .Scientific Research Applications
Antibacterial Drugs
Sulfonamides, which include 3-bromo-N-methanesulfonylbenzamide, have been used as antibacterial drugs for decades . They are effective against a broad spectrum of bacteria and are commonly used to treat urinary tract infections, bronchitis, and certain types of pneumonia .
Antitumor Activity
Sulfonamide compounds, including 3-bromo-N-methanesulfonylbenzamide, have unique antitumor activities . They have been proven to have good anticancer effects and are currently applied in clinical trials .
Antidiabetic Activity
Sulfonamides also exhibit antidiabetic activities . They can help regulate blood sugar levels, making them potentially useful in the treatment of diabetes .
Antiviral Activity
Sulfonamides have been found to have extensive biological activities, including antiviral activities . They can inhibit the replication of certain viruses, making them a potential treatment for viral infections .
Organic Chemistry
3-bromo-N-methanesulfonylbenzamide is a versatile material used in scientific research. It exhibits high perplexity due to its complex structure and burstiness through its diverse applications, including drug synthesis and organic chemistry.
Brominating Reagent
3-bromo-N-methanesulfonylbenzamide can be used as a brominating reagent . It can be used for regioselective ipso-bromination of arylboronic acids , which is a key step in the synthesis of many organic compounds .
Mechanism of Action
Target of Action
3-Bromo-N-methanesulfonylbenzamide is a type of sulfonamide compound . Sulfonamides have been used as antibacterial drugs for decades and have been found to have more extensive biological activities in recent years . They have unique antitumor, antidiabetic, antiviral, and anti-cancer physiological activities . .
Mode of Action
It is known that sulfonamides, in general, have a wide range of biological applications in medicine . They are known to inhibit the enzyme dihydropteroate synthase, which is involved in the synthesis of folic acid, a crucial component for DNA replication in bacteria .
Biochemical Pathways
Sulfonamides are known to interfere with the synthesis of folic acid in bacteria, affecting their ability to replicate and survive .
Result of Action
Sulfonamides, in general, are known to inhibit bacterial growth by interfering with folic acid synthesis, a crucial component for dna replication .
Future Directions
properties
IUPAC Name |
3-bromo-N-methylsulfonylbenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrNO3S/c1-14(12,13)10-8(11)6-3-2-4-7(9)5-6/h2-5H,1H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XEERAOUNDOCRIO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)NC(=O)C1=CC(=CC=C1)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrNO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20677697 |
Source
|
| Record name | 3-Bromo-N-(methanesulfonyl)benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20677697 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
278.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-bromo-N-methanesulfonylbenzamide | |
CAS RN |
647024-42-8 |
Source
|
| Record name | 3-Bromo-N-(methanesulfonyl)benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20677697 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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